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Compound of Interest

Compound Name: Urethane acrylate

Cat. No.: B1259557 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to address yellowing in UV-cured urethane acrylate formulations.

Troubleshooting Guide: Diagnosing and Resolving
Yellowing
Yellowing in UV-cured urethane acrylates can arise from various factors during formulation

and curing. This guide provides a systematic approach to identifying and mitigating the root

causes.

Immediate Post-Cure Yellowing
Symptom: The coating or material appears yellow immediately after UV exposure.
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Potential Cause Recommended Action

Photoinitiator Choice

Certain photoinitiators, particularly those

absorbing at longer wavelengths, can create

yellowing byproducts. Consider replacing or

reducing the concentration of problematic

photoinitiators. Non-yellowing alternatives like

phosphine oxides (e.g., TPO, TPO-L) or specific

α-hydroxy ketones (e.g., Irgacure 184) are

recommended.[1][2]

Amine Synergists

Aromatic amines and some tertiary amines used

as synergists can contribute significantly to

initial yellowing through oxidation.[3][4][5]

Evaluate the necessity of the amine synergist or

replace it with an acrylated amine, which tends

to be less yellowing.[3]

Excessive UV Dose or Heat

Over-curing can lead to thermal degradation of

the polymer backbone and additives, causing

discoloration. Optimize the UV dose and

intensity to achieve full cure without excessive

energy input. Ensure adequate cooling to

prevent heat buildup.

Incomplete Cure

An incomplete cure can leave residual

monomers and photoinitiator byproducts that

are prone to oxidation and subsequent

yellowing. Verify the UV lamp's output and

ensure the formulation is receiving the

appropriate spectral range and energy for the

photoinitiator used.

Yellowing Over Time (Post-Cure Degradation)
Symptom: The cured material is initially clear but gradually turns yellow upon exposure to light

or ambient conditions.
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Potential Cause Recommended Action

Oligomer/Monomer Structure

Urethane acrylates based on aromatic

isocyanates (e.g., TDI) are inherently prone to

photo-oxidation and yellowing due to the

presence of aromatic rings.[6] Formulations

requiring long-term color stability should utilize

aliphatic urethane acrylates (e.g., based on

IPDI, HDI).[6]

Photo-oxidation

Exposure to UV radiation from sunlight or

artificial lighting can degrade the polymer matrix,

leading to the formation of chromophores (color-

producing compounds).

Lack of Stabilization

Without appropriate light stabilizers, the cured

polymer is susceptible to degradation from UV

light and oxidation.[7]

Additive Migration/Degradation

Residual additives or their degradation products

can migrate to the surface or react over time to

cause discoloration.

To address post-cure degradation, the incorporation of light stabilizers is crucial:

UV Absorbers (UVAs): These additives function by absorbing harmful UV radiation and

dissipating it as heat, protecting the polymer backbone. Common types include

benzotriazoles and triazines.

Hindered Amine Light Stabilizers (HALS): HALS do not absorb UV radiation but act as

radical scavengers, interrupting the degradation cycle. They are particularly effective in

protecting the surface of the coating.

A synergistic effect is often observed when UVAs and HALS are used in combination.

Frequently Asked Questions (FAQs)
Q1: Why did my clear urethane acrylate coating turn yellow right after curing?
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A1: Immediate yellowing is often linked to the choice of photoinitiator or the presence of certain

amine synergists.[3][4] Some photoinitiators generate colored byproducts upon cleavage.

Aromatic amines, in particular, are prone to oxidation which results in a yellow appearance.[3]

Excessive UV energy or heat during the curing process can also contribute to thermal

degradation and discoloration.

Q2: My formulation was perfectly clear after curing, but it has started to yellow after a few

weeks. What is the cause?

A2: This phenomenon, known as post-cure yellowing, is typically due to the photo-oxidation of

the polymer. If your urethane acrylate is based on an aromatic isocyanate, it is more

susceptible to degradation from UV light exposure.[6] To prevent this, you should consider

using an aliphatic urethane acrylate and incorporating a stabilization package containing UV

absorbers and hindered amine light stabilizers (HALS).

Q3: What is the difference between an aromatic and an aliphatic urethane acrylate in terms of

yellowing?

A3: Aromatic urethane acrylates contain aromatic rings in their backbone, which are prone to

absorbing UV radiation and undergoing photo-oxidation, leading to yellowing. Aliphatic

urethane acrylates lack these aromatic structures and are therefore inherently more resistant

to UV degradation and yellowing, making them the preferred choice for applications requiring

long-term color stability.[6]

Q4: Can the type of UV lamp affect the degree of yellowing?

A4: Yes, the spectral output of the UV lamp should be matched to the absorption spectrum of

the photoinitiator. Using a lamp with a significant output at wavelengths that are not efficiently

absorbed by the photoinitiator can lead to excess energy being absorbed by the polymer or

other additives, potentially causing degradation and yellowing.

Q5: How do UV absorbers and HALS work to prevent yellowing?

A5: UV absorbers (UVAs) and Hindered Amine Light Stabilizers (HALS) protect the polymer

through different mechanisms. UVAs, such as benzotriazoles, absorb harmful UV radiation and

dissipate it as thermal energy before it can damage the polymer. HALS are radical scavengers;

they do not absorb UV light but interrupt the chain reaction of degradation by neutralizing free
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radicals that are formed.[7] For comprehensive protection, a combination of a UVA and a HALS

is often recommended.

Experimental Protocols
Measuring Yellowing: Yellowness Index (YI)
A standardized method for quantifying the yellowness of a material is by measuring the

Yellowness Index (YI) according to ASTM E313.

Methodology: ASTM E313 - Standard Practice for Calculating Yellowness and Whiteness

Indices from Instrumentally Measured Color Coordinates

Specimen Preparation: Prepare flat, uniform samples of the cured urethane acrylate of a

specified thickness. Ensure the surface is clean and free of defects.

Instrumentation: Use a spectrophotometer or colorimeter capable of measuring reflectance

or transmittance across the visible spectrum.

Calibration: Calibrate the instrument according to the manufacturer's instructions using a

certified white standard.

Measurement:

Place the specimen at the measurement port of the instrument.

Measure the tristimulus values (X, Y, Z) of the specimen under a specified illuminant (e.g.,

D65 for daylight) and observer (e.g., 2° or 10°).

Calculation: Calculate the Yellowness Index (YI) using the following formula for Illuminant C

and 2° observer:

YI = 100 * (1.28 * X - 1.06 * Z) / Y

Note: Different formulas apply for other illuminants and observers.

Reporting: Report the Yellowness Index, along with the test conditions (illuminant, observer,

and instrument model).
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Evaluating Durability: Accelerated Weathering
To simulate the long-term effects of environmental exposure on yellowing, accelerated

weathering tests are performed according to ASTM G154.

Methodology: ASTM G154 - Standard Practice for Operating Fluorescent Ultraviolet (UV) Lamp

Apparatus for Exposure of Nonmetallic Materials

Apparatus: Utilize a fluorescent UV accelerated weathering chamber equipped with UVA-340

lamps to simulate sunlight. The chamber should also be capable of producing condensation

to simulate dew.

Specimen Preparation: Prepare multiple identical specimens of the cured urethane
acrylate.

Test Cycle: A common cycle for testing coatings is 8 hours of UV exposure at 60°C followed

by 4 hours of condensation at 50°C. The duration of the test can range from hundreds to

thousands of hours, depending on the application requirements.

Procedure:

Mount the specimens in the test chamber.

Program the chamber to run the specified test cycle.

Periodically remove the specimens at predetermined intervals (e.g., 250, 500, 1000

hours).

Evaluation:

After each interval, measure the Yellowness Index (ASTM E313) of the exposed

specimens.

Visually assess the specimens for any other signs of degradation such as cracking,

blistering, or loss of gloss.

Compare the results to unexposed control samples.
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Reporting: Report the change in Yellowness Index and any other observed degradation as a

function of exposure time.

Data Presentation
The following tables provide illustrative data on how different formulation components can

impact the yellowing of UV-cured urethane acrylates.

Table 1: Influence of Oligomer Type on Yellowing

Urethane Acrylate Type
Initial Yellowness Index
(YI)

YI after 500h Accelerated
Weathering (ASTM G154)

Aromatic 5.2 25.8

Aliphatic 1.5 4.3

This data illustrates the superior color stability of aliphatic urethane acrylates.

Table 2: Effect of Photoinitiator on Initial Yellowing

Photoinitiator Type Concentration (wt%)
Initial Yellowness Index
(YI)

Benzophenone 3.0 8.1

α-Hydroxyketone (Non-

yellowing type)
3.0 1.8

Acylphosphine Oxide (TPO) 3.0 2.5

This table demonstrates the significant impact of photoinitiator selection on the initial color of

the cured material.

Table 3: Impact of Light Stabilizers on Color Stability

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/product/b1259557?utm_src=pdf-body
https://www.benchchem.com/product/b1259557?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1259557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Formulation
Initial Yellowness Index
(YI)

YI after 1000h Accelerated
Weathering (ASTM G154)

Aliphatic Urethane Acrylate

(Control)
1.6 8.5

+ 1.5% UV Absorber 1.6 4.2

+ 1.5% HALS 1.7 5.1

+ 1.5% UV Absorber + 1.5%

HALS
1.6 2.9

This data highlights the effectiveness of UV absorbers and HALS, particularly when used in

combination, to improve long-term color stability.

Visualizations
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Primary Causes of Yellowing Degradation Pathways

Observed Effect

UV Light / Heat Free Radical
Formation

Initiation

Urethane Acrylate
(Especially Aromatic)

Photo-oxidation

Photoinitiator

Curing Process

Colored Byproducts

Amine Synergist

Oxidation

Yellowing
(Chromophore Formation)
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Yellowing Observed

When does yellowing occur?

Immediate Post-Cure

Immediately

Over Time (Post-Cure)

Over Time

Check Photoinitiator Type
& Concentration Evaluate Amine Synergist Optimize UV Dose & Heat Check Oligomer Type

(Aromatic vs. Aliphatic)
Incorporate UV Absorbers

& HALS

Reduced Yellowing
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Prepare Urethane
Acrylate Formulations

UV Cure Specimens

Measure Initial
Yellowness Index

(ASTM E313)

Accelerated Weathering
(ASTM G154)

Analyze Data &
Compare Formulations

Periodically Measure
Yellowness Index

(ASTM E313)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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